Cas no 57561-02-1 (5-THIAZOLECARBOXALDEHYDE, 2-(4-CHLOROPHENYL)-4-METHYL-)

• Product Name: 5-THIAZOLECARBOXALDEHYDE, 2-(4-CHLOROPHENYL)-4-METHYL-
• CAS No: 57561-02-1
• MF: C₁₁H₈ClNOS
• MW: 237.705320358276
• CID: 3322288
• PubChem ID: 12344080
• Update Time: 2025-04-21

5-THIAZOLECARBOXALDEHYDE, 2-(4-CHLOROPHENYL)-4-METHYL- Chemical and Physical Properties

Names and Identifiers

• 5-THIAZOLECARBOXALDEHYDE, 2-(4-CHLOROPHENYL)-4-METHYL-
• DB-148271
• WDIGELXAYDYNAP-UHFFFAOYSA-N
• 2-(4-chlorophenyl)-4-methylthiazole-5-carboaldehyde
• 2-(4-Chlorophenyl)-4-methyl-5-thiazolecarboxaldehyde
• 2-(4-chlorophenyl)-4-methylthiazole-5-carbaldehyde
• SCHEMBL2070188
• 57561-02-1

• Inchi： 1S/C11H8ClNOS/c1-7-10(6-14)15-11(13-7)8-2-4-9(12)5-3-8/h2-6H,1H3
• InChI Key： WDIGELXAYDYNAP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C)=C(C=O)S1

Computed Properties

• Exact Mass: 237.0015127Da
• Monoisotopic Mass: 237.0015127Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.2Ų